Cas no 1806761-26-1 (3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)
3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
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- Inchi: 1S/C9H7ClF3NO3/c1-16-7-2-5(3-10)8(14-6(7)4-15)17-9(11,12)13/h2,4H,3H2,1H3
- InChI Key: ARZWZZYPLZXIQX-UHFFFAOYSA-N
- SMILES: ClCC1C(=NC(C=O)=C(C=1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- XLogP3: 2.5
- Topological Polar Surface Area: 48.4
3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084498-1g |
3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde |
1806761-26-1 | 97% | 1g |
$1,534.70 | 2022-03-31 |
3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
Comprehensive Overview of 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806761-26-1)
3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806761-26-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for designing novel bioactive molecules.
The growing demand for fluorinated compounds in drug discovery has placed 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde in the spotlight. Fluorinated groups, such as the trifluoromethoxy unit in this molecule, are known to enhance metabolic stability, bioavailability, and binding affinity in target proteins. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. The compound’s aldehyde functionality also makes it a valuable intermediate for Schiff base formation or reductive amination, further expanding its utility in synthetic pathways.
In agrochemical applications, 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde serves as a precursor for developing crop protection agents. The pyridine core is a common scaffold in herbicides and insecticides, and the introduction of chloromethyl and trifluoromethoxy groups can modulate the compound’s interaction with biological targets. With the increasing focus on sustainable agriculture and green chemistry, researchers are exploring how such derivatives can contribute to low-environmental-impact solutions.
From a synthetic perspective, the compound’s CAS No. 1806761-26-1 is frequently searched in databases by chemists seeking high-purity intermediates. Its stability under various reaction conditions makes it suitable for multistep synthesis, particularly in the construction of heterocyclic frameworks. Laboratories specializing in custom synthesis often highlight this compound’s role in facilitating structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity.
Another area of interest is the compound’s potential in material science. The trifluoromethoxy group’s electron-withdrawing properties can influence the electronic characteristics of polymers or small-molecule materials, making it relevant for organic electronics or coatings. As industries seek high-performance materials, derivatives like 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde are gaining attention for their tunable properties.
For those sourcing this compound, quality and supply chain transparency are critical considerations. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and MS spectra, to ensure compliance with research standards. The compound’s storage conditions (typically under inert atmosphere and low temperature) are also frequently discussed in technical documentation to maintain its stability over time.
In summary, 3-(Chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806761-26-1) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features align with modern drug design principles and sustainable chemistry initiatives, making it a valuable asset for researchers aiming to innovate in these fields.
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